![molecular formula C15H15BrFNO B2542506 N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline CAS No. 306730-58-5](/img/structure/B2542506.png)
N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline
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Overview
Description
N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline is a useful research compound. Its molecular formula is C15H15BrFNO and its molecular weight is 324.193. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research in the field of organic synthesis often involves the development of novel compounds that can serve as intermediates or active agents in various chemical reactions. For example, the synthesis of complex molecules like radiotracers for positron emission tomography (PET) imaging involves intricate chemical processes. One study demonstrated the feasibility of nucleophilic displacement in the synthesis of radiolabeled compounds, highlighting the intricate nature of synthesizing molecules for biomedical applications (Katoch-Rouse & Horti, 2003). Similarly, the development of methods for the palladium-catalyzed amination of aryl halides and triflates is crucial for constructing complex organic structures (Wolfe & Buchwald, 2003).
Analytical and Material Science
In material science and analytical chemistry, the characterization and synthesis of novel materials or the investigation of their properties are significant. For instance, the analytical characterization of N,N-dialkylated tryptamines and their derivatives, including methods for their synthesis and evaluation, represents a multidisciplinary approach to understanding substance properties (Brandt et al., 2017). Another example is the synthesis of compounds like 3-(4-Chloro-2-fluoro-5-methoxyphenyl)-1-methyl-5-trifluoromethyl-1H-pyrazole, which are intermediates in producing herbicides, demonstrating the application of such research in developing agricultural chemicals (Zhou Yu, 2002).
Pharmaceutical Applications
In the pharmaceutical domain, the synthesis of complex molecules for therapeutic purposes is a critical area of research. Techniques such as highly enantioselective synthesis processes enable the development of active pharmaceutical ingredients with specific desired activities, exemplified by the synthesis of (S)-Flurbiprofen, a non-steroidal anti-inflammatory drug (Harkness & Clarke, 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrFNO/c1-10-3-6-13(17)8-14(10)18-9-11-4-5-12(16)7-15(11)19-2/h3-8,18H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUXADMMBDDLMIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NCC2=C(C=C(C=C2)Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.